Cas no 103204-90-6 (2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid)

2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid is a heterocyclic compound featuring a fused benzofuran core with a carboxylic acid functional group at the 3-position and a ketone at the 4-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of bioactive molecules. Its tetrahydrobenzofuran scaffold offers stability while enabling further functionalization. The compound’s well-defined crystalline form ensures consistent purity, making it advantageous for precise synthetic workflows. Its compatibility with various coupling and condensation reactions enhances its utility in constructing complex molecular architectures.

2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid structure

103204-90-6 structure

Product Name:2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid

CAS No:103204-90-6

MF:C₁₀H₁₀O₄

MW:194.184003353119

CID:1087908

PubChem ID:28607143

Update Time:2025-06-07

2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid
- 2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID
- 2-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic acid(SALTDATA: FREE)
- 2-methyl-4-oxo-6,7-dihydro-5H-1-benzofuran-3-carboxylic acid
- 2-methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid
- 2-Methyl-4-oxo-4,5,6,7-tetrahydro-cumaron-carbonsaeure-(3)
- 4-Oxo-2-methyl-4,5,6,7-tetrahydro-cumaron-carbonsaeure-(3)
- AG-D-13648
- BB_NC-2583
- CTK4A1864
- SBB083142
- STL382059
- BBL031856
- VS-10798
- 2-methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylicacid
- DTXSID00651536
- CS-0316722
- MFCD11156801
- DB-193003
- 103204-90-6
- AKOS002657950
- MDL： MFCD11156801
- Inchi： 1S/C10H10O4/c1-5-8(10(12)13)9-6(11)3-2-4-7(9)14-5/h2-4H2,1H3,(H,12,13)
- InChI Key： RDTZWOOKIBKFCJ-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(=O)O)C2C(CCCC1=2)=O

Computed Properties

Exact Mass: 194.0579
Monoisotopic Mass: 194.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 67.5Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 394.4±42.0 °C at 760 mmHg
Flash Point: 192.3±27.9 °C
PSA: 67.51
Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B496410-50mg	2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic Acid	103204-90-6		50mg	$ 50.00	2022-06-07
TRC	B496410-100mg	2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic Acid	103204-90-6		100mg	$ 65.00	2022-06-07
TRC	B496410-500mg	2-Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic Acid	103204-90-6		500mg	$ 230.00	2022-06-07
eNovation Chemicals LLC	Y1261781-1g	2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID	103204-90-6	95%	1g	$165	2024-06-07
eNovation Chemicals LLC	Y1261781-1g	2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID	103204-90-6	95%	1g	$165	2025-02-28
1PlusChem	1P007YE0-1g	2-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic acid	103204-90-6	95%	1g	$87.00	2025-02-22
A2B Chem LLC	AD70360-1g	2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID	103204-90-6	95%	1g	$87.00	2024-04-20
eNovation Chemicals LLC	Y1261781-1g	2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-3-CARBOXYLIC ACID	103204-90-6	95%	1g	$165	2025-02-19

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4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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